2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C23H19N3O4/c1-28-19-13-7-8-14-20(19)29-15-21(27)24-18-12-6-5-11-17(18)23-25-22(26-30-23)16-9-3-2-4-10-16/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: DEZWHXFVBCLOSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4

Description

2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide is a chemical compound with the following structural formula

$$\text{C}_{16}\text{H}_{16}\text{O}_4$$C16​H16​O4​

.

Brief Description: This compound combines an acetamide group with two aromatic rings—one containing a methoxy group and the other a phenyl ring linked to a 1,2,4-oxadiazole moiety. The presence of these functional groups suggests potential biological activity.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is to start with 2-methoxyphenol (guaiacol) and react it with 4-methoxybenzoyl chloride to form the intermediate 2-(2-methoxyphenoxy)acetophenone. Subsequent coupling with 3-phenyl-1,2,4-oxadiazole-5-amine yields the final product.

Reaction Conditions: These reactions typically occur under mild conditions, using appropriate solvents and reagents.

Industrial Production: While not widely produced industrially, small-scale synthesis can be achieved using standard laboratory techniques.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and reagents used.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and potential as a building block for more complex molecules.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) and potential pharmacological properties.

Medicine: Assessing its therapeutic potential, such as antimicrobial or anticancer activity.

Industry: Exploring applications in materials science, such as liquid crystals or organic semiconductors.

Mechanism of Action

Targets: The compound may interact with specific cellular receptors, enzymes, or signaling pathways.

Pathways: Further studies are needed to elucidate its precise mechanism of action.

Comparison with Similar Compounds

Uniqueness: Its combination of the acetamide group, methoxyphenoxy moiety, and 1,2,4-oxadiazole ring sets it apart.

Similar Compounds: While not identical, related compounds include 2-methoxyphenyl isocyanate and 2,2′-(1-phenyl-1H-1,2,4-triazol-3-yl)bis(4-methoxyphenyl)ethanone .

Remember that further research and experimentation are essential to fully understand the compound’s properties and applications